Cas no 4439-99-0 (Epilupeol)

Epilupeol structure
Epilupeol structure
Product name:Epilupeol
CAS No:4439-99-0
MF:C30H50O
MW:426.717409610748
CID:929469
PubChem ID:5270628

Epilupeol Chemical and Physical Properties

Names and Identifiers

    • LUPEOL
    • Epilupeol
    • 3-Epilupeol
    • E8SUT3IMRZ
    • 3-epi-Epilupeol
    • MEGxp0_001577
    • Q27277014
    • ACon1_000037
    • CHEMBL459702
    • DTXSID701318679
    • 3-EPI-LUPEOL
    • LUP-20(29)-EN-3.ALPHA.-OL
    • UNII-E8SUT3IMRZ
    • (1R,3aR,5aR,5bR,7aR,9R,11aR,11bR,13aR,13bR)-3a,5a,5b,8,8,11a-hexamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysen-9-ol
    • SCHEMBL15263404
    • NCGC00384683-01
    • (1R,3aR,5aR,5bR,7aR,9R,11aR,11bR,13aR,13bR)-1-isopropenyl-3a,5a,5b,8,8,11a-hexamethyl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysen-9-ol
    • LUP-20(30)-EN-3.ALPHA.-OL
    • Lup-20(29)-en-3-ol, (3alpha)-
    • NCGC00168853-01
    • LUP-20(29)-EN-3-OL, (3.ALPHA.)-
    • 4439-99-0
    • AKOS040751700
    • CHEBI:182364
    • Inchi: 1S/C30H50O/c1-19(2)20-11-14-27(5)17-18-29(7)21(25(20)27)9-10-23-28(6)15-13-24(31)26(3,4)22(28)12-16-30(23,29)8/h20-25,31H,1,9-18H2,2-8H3/t20-,21+,22-,23+,24+,25+,27+,28-,29+,30+/m0/s1
    • InChI Key: MQYXUWHLBZFQQO-ISZJTHHZSA-N
    • SMILES: O[C@@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@]1(C)[C@@H]2CC[C@@H]2[C@H]3[C@H](C(=C)C)CC[C@]3(C)CC[C@@]12C

Computed Properties

  • Exact Mass: 426.386166214g/mol
  • Monoisotopic Mass: 426.386166214g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 1
  • Complexity: 766
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2
  • Surface Charge: 0
  • XLogP3: 9.9
  • Tautomer Count: nothing

Epilupeol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TargetMol Chemicals
T31653-5mg
Epilupeol
4439-99-0 98%
5mg
¥ 7000 2023-09-15
TargetMol Chemicals
T31653-5 mg
Epilupeol
4439-99-0 98%
5mg
¥ 7,000 2023-07-11
TargetMol Chemicals
T31653-25mg
Epilupeol
4439-99-0
25mg
¥ 10600 2024-07-20

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